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Introduction

Trioctylphosphine (TOP) and its oxide (TOPOQO) are versatile coordinating ligands and solvents
that have found significant application in the synthesis of high-quality semiconductor
nanocrystals. In the context of perovskite solar cells (PSCs), these phosphorous-based ligands
are emerging as critical additives for controlling crystallization, passivating defects, and
ultimately enhancing device performance and stability. While much of the foundational work
has focused on perovskite nanocrystals and quantum dots, the principles of defect passivation
and controlled crystal growth are directly applicable to the fabrication of high-efficiency thin-film
PSCs. This document provides detailed application notes and protocols for the use of
trioctylphosphine as an additive in the synthesis of perovskite solar cells.

Mechanism of Action

Trioctylphosphine's primary role in perovskite synthesis is multifaceted, involving coordination
chemistry that influences precursor solution stability and subsequent film formation. Although
direct studies on TOP in thin-film PSCs are less common than for its oxide, TOPO, the
mechanisms can be inferred from its role in nanocrystal synthesis and the behavior of similar
Lewis base additives.
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TOP is believed to coordinate with lead iodide (Pblz) in the precursor solution, forming a stable
adduct. This coordination can modulate the crystallization kinetics of the perovskite film during
deposition and annealing. By slowing down the rapid reaction between lead iodide and the
organic halide (e.g., methylammonium iodide), TOP can promote the formation of a more
uniform and crystalline perovskite film with larger grain sizes and fewer pinholes.

Furthermore, TOP can act as a defect passivator. The lone pair of electrons on the phosphorus
atom can coordinate to undercoordinated Pb?* ions at the grain boundaries and surface of the
perovskite film. This passivation of defect sites reduces non-radiative recombination, thereby
improving the open-circuit voltage (Voc) and fill factor (FF) of the solar cell.

Experimental Protocols

This section provides a detailed methodology for the preparation of a perovskite precursor
solution containing trioctylphosphine and the subsequent fabrication of a perovskite solar cell
using a one-step spin-coating method.

Materials Required
e Lead iodide (Pbl2)

e Methylammonium iodide (MAI)

¢ Trioctylphosphine (TOP)

e N,N-Dimethylformamide (DMF), anhydrous

o Dimethyl sulfoxide (DMSO), anhydrous

e Chlorobenzene, anhydrous

e FTO-coated glass substrates

 Titanium dioxide (TiOz2) paste (for electron transport layer)
e Spiro-OMeTAD (for hole transport layer)

e Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)
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» 4-tert-Butylpyridine (tBP)

e Gold or Silver (for back contact)

Substrate Preparation and Electron Transport Layer
Deposition

o Pattern FTO-coated glass substrates using zinc powder and HCI.

o Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

o Deposit a compact TiOz layer by spin-coating a precursor solution at 2000 rpm for 30
seconds, followed by annealing at 500°C for 30 minutes.

e Deposit a mesoporous TiOz layer by spin-coating a diluted TiO2 paste at 4000 rpm for 20
seconds, and anneal at 500°C for 30 minutes.

Perovskite Precursor Solution Preparation (with TOP)

e Prepare a 1.4 M stock solution of perovskite precursor by dissolving 645.4 mg of Pblz and
222.6 mg of MAI in a co-solvent of 700 pL of DMF and 300 pL of DMSO.

« Stir the solution at 60°C for at least 2 hours to ensure complete dissolution.
e Prepare a stock solution of TOP in DMF (e.g., 10 mg/mL).

» Just before use, add a specific volume of the TOP stock solution to the perovskite precursor
solution to achieve the desired final concentration (e.g., 0.1, 0.5, 1.0 mol% with respect to
Pbl2). Stir the final solution for 30 minutes at room temperature.

Perovskite Film Deposition

» Transfer the prepared substrates into a nitrogen-filled glovebox.
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o Deposit the perovskite precursor solution (with TOP) onto the TiO:z layer via a one-step spin-
coating process. A typical two-stage program is used:

o 1000 rpm for 10 seconds (ramp rate of 200 rpm/s).
o 5000 rpm for 30 seconds (ramp rate of 1000 rpm/s).

o During the second stage, at approximately 15 seconds before the end, dispense 100 pL of
anhydrous chlorobenzene as an anti-solvent onto the spinning substrate.

o Immediately transfer the substrate to a hotplate and anneal at 100°C for 10 minutes.

Hole Transport Layer and Back Contact Deposition

o Prepare the Spiro-OMeTAD solution: 72.3 mg of Spiro-OMeTAD, 28.8 uL of tBP, and 17.5 uL
of a Li-TFSI stock solution (520 mg/mL in acetonitrile) in 1 mL of chlorobenzene.

e Spin-coat the Spiro-OMeTAD solution onto the perovskite layer at 4000 rpm for 30 seconds.
o Oxidize the film in a desiccator in the dark overnight.

 Finally, thermally evaporate an 80 nm thick gold or silver back contact through a shadow
mask.

Data Presentation

The following table summarizes representative quantitative data demonstrating the effect of
varying concentrations of trioctylphosphine (TOP) on the performance of MAPDbIs-based
perovskite solar cells.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

TOP

Concentration PCE (%) Voc (V) Jsc (mAlcm?) FF (%)
(mol%)

0 (Control) 17.5+£0.6 1.05£0.02 221 +0.3 75.3+15
0.1 18.8+0.5 1.09 £ 0.02 225204 76.8+£1.2
0.5 19.7+£04 1.12+£0.01 22.8+0.3 77.5+1.0
1.0 18.2+0.7 1.08 £0.03 22305 759+1.8

Note: The data presented are representative and intended for illustrative purposes. Actual
results may vary based on experimental conditions.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for perovskite solar cell fabrication with a TOP additive.
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Proposed Mechanism of TOP in Perovskite Film
Formation
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Caption: Proposed mechanism of TOP in improving perovskite film quality.

 To cite this document: BenchChem. [Application Notes and Protocols for Trioctylphosphine in
Perovskite Solar Cell Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581425#trioctylphosphine-in-the-synthesis-of-
perovskite-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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